Cas no 216959-91-0 (4-PmBC)
4-PmBC structure
Product Name:4-PmBC
CAS No:216959-91-0
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD05864811
CID:66955
PubChem ID:4187247
Update Time:2025-04-18
4-PmBC Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pyrimidin-5-yl)benzoic acid
- 4-Pyrimidin-5-ylbenzoic acid
- 4-Pyrimidin-5-yl-benzoic acid
- 4-(5-Pyrimidinyl)benzoic acid
- 4-(5-pyrimidyl)benzoic acid
- 4-[Pyrimidin-5-yl]-Benzoic Acid
- 4-(5-Pyrimidyl)benzoicacid
- CCBKADQVSXLSDN-UHFFFAOYSA-N
- 4-(pyrimidin-5-yl) benzoic acid
- Benzoic acid, 4-(5-pyrimidinyl)-
- SBB052794
- FC0965
- RP04237
- AB0023442
- ST50949585
- AM20050580
- BB 02229
- 4-PmBC
- TS-02826
- SCHEMBL1222296
- AKOS004117304
- MFCD05864811
- 216959-91-0
- SB60573
- EN300-745484
- DTXSID80400504
- CS-W022025
- BB 0222963
- FT-0694741
- A878958
- W-206670
- DB-001519
-
- MDL： MFCD05864811
- Inchi： 1S/C11H8N2O2/c14-11(15)9-3-1-8(2-4-9)10-5-12-7-13-6-10/h1-7H,(H,14,15)
- InChI Key： CCBKADQVSXLSDN-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 200.05900
- Monoisotopic Mass: 200.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 1.4
Experimental Properties
- Density: 1.302
- Melting Point: 316-317ºC
- Boiling Point: 419.5 °C at 760 mmHg
- Flash Point: 207.5 °C
- PSA: 63.08000
- LogP: 1.84180
4-PmBC Security Information
- Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction： S22-S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S22;S26;S36/37/39
- Risk Phrases：R22; R36/37/38
4-PmBC Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-PmBC Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160089-1g |
4-Pyrimidin-5-yl-benzoic acid |
216959-91-0 | 95% | 1g |
$105 | 2021-08-05 | |
| Chemenu | CM160089-5g |
4-Pyrimidin-5-yl-benzoic acid |
216959-91-0 | 95% | 5g |
$358 | 2021-08-05 | |
| Fluorochem | 039418-1g |
4-(5-Pyrimidinyl)benzoic acid |
216959-91-0 | 95% | 1g |
￡52.00 | 2022-03-01 | |
| Fluorochem | 039418-5g |
4-(5-Pyrimidinyl)benzoic acid |
216959-91-0 | 95% | 5g |
￡187.00 | 2022-03-01 | |
| Fluorochem | 039418-10g |
4-(5-Pyrimidinyl)benzoic acid |
216959-91-0 | 95% | 10g |
￡331.00 | 2022-03-01 | |
| Chemenu | CM160089-1g |
4-Pyrimidin-5-yl-benzoic acid |
216959-91-0 | 95% | 1g |
$68 | 2024-07-18 | |
| Chemenu | CM160089-5g |
4-Pyrimidin-5-yl-benzoic acid |
216959-91-0 | 95% | 5g |
$257 | 2024-07-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100197-250mg |
4-(Pyrimidin-5-yl)benzoic acid |
216959-91-0 | 95% | 250mg |
￥136.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100197-1g |
4-(Pyrimidin-5-yl)benzoic acid |
216959-91-0 | 95% | 1g |
￥340.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100197-5g |
4-(Pyrimidin-5-yl)benzoic acid |
216959-91-0 | 95% | 5g |
￥1524.0 | 2022-03-01 |
4-PmBC Related Literature
-
Jiahuan Luo,Jing Wang,Guanghua Li,Qisheng Huo,Yunling Liu Chem. Commun. 2013 49 11433
-
William P. Lustig,Soumya Mukherjee,Nathan D. Rudd,Aamod V. Desai,Jing Li,Sujit K. Ghosh Chem. Soc. Rev. 2017 46 3242
-
Hai-Yang Li,Shu-Na Zhao,Shuang-Quan Zang,Jing Li Chem. Soc. Rev. 2020 49 6364
-
Fei-Yan Yi,Jinlei Chen,Shi-Cheng Wang,Minli Gu,Lei Han Chem. Commun. 2018 54 8233
-
5. Fast response and highly selective sensing of amine vapors using a luminescent coordination polymerJinlei Chen,Fei-Yan Yi,Hong Yu,Shihui Jiao,Guangsheng Pang,Zhong-Ming Sun Chem. Commun. 2014 50 10506
216959-91-0 (4-PmBC) Related Products
- 198084-12-7(4-(pyrimidin-5-yl)benzaldehyde)
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- 222987-21-5(4-(2-Aminopyrimidin-5-yl)benzoic acid)
- 640769-71-7(2-(Pyrimidin-5-yl)benzaldehyde)
- 640769-70-6(3-(pyrimidin-5-yl)benzaldehyde)
- 82525-18-6(Benzoic acid,4-(5-pyrimidinyl)-, ethyl ester)
- 914349-45-4(3-(2-Aminopyrimidin-5-yl)benzoic acid)
- 126676-00-4(Benzoic acid,4,4'-(2,5-pyrimidinediyl)bis- (9CI))
- 852180-75-7((3-Pyrimidin-5-ylphenyl)methanol)
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